![molecular formula C40H74NaO8P B1502552 Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl methyl phosphate CAS No. 151379-99-6](/img/structure/B1502552.png)
Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl methyl phosphate
Overview
Description
“Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl methyl phosphate” is a chemical compound with the molecular formula C43H78NaO13P . It has an average mass of 857.035 Da and a monoisotopic mass of 856.507751 Da .
Molecular Structure Analysis
The molecular structure of this compound is complex, with two ester groups attached to a propyl chain, which is also attached to a methyl phosphate group . It has 2 of 7 defined stereocentres .Scientific Research Applications
Nucleating Agents in Polymer Processing
Research has shown that organic phosphates, like Sodium 2,2′-methylene-bis-(4,6-di-t-butylphenylene) phosphate, are widely used as nucleating agents in the processing of isotactic polypropylene (iPP), improving the material's stiffness and crystallization rate. These agents can significantly enhance the mechanical properties of polypropylene, such as modulus and flexural strength, by promoting a more uniform crystalline structure (Yoshimoto et al., 2001; Zhang et al., 2003) Yoshimoto et al. (2001) Zhang et al. (2003).
Surfactant and Reverse Micelle Systems
Sodium bis(2-ethylhexyl) phosphate (NaDEHP) and similar compounds have been explored for their unique behaviors in forming reverse micelles and surfactant systems. These studies include investigating the solvatochromic behavior of molecular probes in water/NaDEHP/toluene systems, demonstrating alterations in micropolarity, microviscosity, and interfacial water structure compared to other surfactant systems (Quintana et al., 2012) Quintana et al. (2012).
Advanced Materials and Chemistry
Research into compounds structurally similar to Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl methyl phosphate has led to the discovery of new materials with potential applications in nanotechnology and as lubricant additives. For instance, novel ionic liquids synthesized from similar chemical backbones have shown promising results as multifunctional lubricant additives, enhancing anti-wear performance and load-carrying capacity of base oils (Rui et al., 2020) Rui et al. (2020).
Environmental Applications
The study of organophosphate esters, which are structurally related to the compound , has raised concerns regarding their environmental impact due to their use as flame retardants and plasticizers. Research on their metabolites in children from Australia provides insights into potential health risks and environmental exposure, highlighting the importance of monitoring and managing these chemicals in consumer products (He et al., 2018) He et al. (2018).
properties
IUPAC Name |
sodium;[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] methyl phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H75O8P.Na/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-39(41)46-36-38(37-47-49(43,44)45-3)48-40(42)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2;/h18-21,38H,4-17,22-37H2,1-3H3,(H,43,44);/q;+1/p-1/b20-18-,21-19-;/t38-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZVXMZAFOPVENO-MDTXTNHHSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OC)OC(=O)CCCCCCCC=CCCCCCCCC.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)([O-])OC)OC(=O)CCCCCCC/C=C\CCCCCCCC.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H74NaO8P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20677096 |
Source
|
| Record name | Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl methyl phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20677096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
737.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl methyl phosphate | |
CAS RN |
151379-99-6 |
Source
|
| Record name | Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl methyl phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20677096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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